1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid

• IUPAC Name: 1-[(5-chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C11H15ClN2O4S2/c12-10-4-3-9(19-10)6-13-20(17,18)14-5-1-2-8(7-14)11(15)16/h3-4,8,13H,1-2,5-7H2,(H,15,16)
• InChI Key: FPKXZJPRDMJCNE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)NCC2=CC=C(S2)Cl)C(=O)O
• Molecular Formula: C11H15ClN2O4S2
• Molecular Weight: 338.8 g/mol

Description

1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid, also known as CP-31398, is a small molecule that has gained attention in the scientific community due to its potential as a cancer therapeutic.

Mechanism of Action

1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid works by stabilizing the p53 protein, which is often mutated or absent in cancer cells. The p53 protein is a tumor suppressor that helps regulate cell growth and division. When p53 is mutated or absent, cancer cells can grow and divide uncontrollably. 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid binds to the DNA-binding domain of p53, which stabilizes the protein and allows it to function properly. This can lead to the induction of apoptosis in cancer cells and the inhibition of tumor growth and metastasis.
Biochemical and Physiological Effects:
1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid has been shown to have several biochemical and physiological effects. In addition to stabilizing the p53 protein, 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid can also inhibit the activity of certain enzymes involved in cancer cell growth and division. Additionally, 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid has been shown to increase the expression of certain genes involved in apoptosis and cell cycle regulation.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid is that it has shown promising results in preclinical studies, indicating its potential as a cancer therapeutic. Additionally, 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid has a relatively simple chemical structure, which makes it easy to synthesize and study in the lab. However, one limitation of 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid is that it has not yet been tested in clinical trials, so its safety and efficacy in humans is not yet known.

Future Directions

There are several potential future directions for research on 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid. One area of interest is the development of new formulations of 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid that can increase its bioavailability and efficacy. Additionally, research could focus on identifying biomarkers that can predict which patients are most likely to respond to 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid treatment. Finally, further studies are needed to determine the safety and efficacy of 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid in clinical trials, which could lead to its eventual approval as a cancer therapeutic.

Synthesis Methods

1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid can be synthesized through a multi-step process involving the reaction of 2-chlorothiophene with methylsulfonyl chloride, followed by the reaction of the resulting compound with piperidine-3-carboxylic acid. The final product is then purified through recrystallization.

Scientific Research Applications

1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid has been extensively studied for its potential as a cancer therapeutic. Research has shown that 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid can induce apoptosis (programmed cell death) in cancer cells, particularly those that have mutated p53 genes. Additionally, 1-[(5-Chlorothiophen-2-yl)methylsulfamoyl]piperidine-3-carboxylic acid has been shown to inhibit the growth and metastasis of various types of cancer, including breast, lung, and prostate cancer.